Cas no 22276-28-4 (Benzene, 1,1'-methylenebis[4-(methylthio)-)

• Product Name: Benzene, 1,1'-methylenebis[4-(methylthio)-
• CAS No: 22276-28-4
• MF: C₁₅H₁₆S₂
• MW: 260.417541503906
• CID: 238743
• PubChem ID: 834761
• Update Time: 2025-04-19

Benzene, 1,1'-methylenebis[4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfanyl-4-[(4-methylsulfanylphenyl)methyl]benzene
• Benzene, 1,1'-methylenebis[4-(methylthio)-
• SCHEMBL13026656
• 1-(METHYLSULFANYL)-4-[4-(METHYLSULFANYL)BENZYL]BENZENE
• 22276-28-4
• AKOS003678631
• DTXSID40356831

• Inchi： 1S/C15H16S2/c1-16-14-7-3-12(4-8-14)11-13-5-9-15(17-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key： GGWCDZIQHFUTIZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 260.06948
• Monoisotopic Mass: 260.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0